2915709000. Palmitic acid and its salts and esters\Stearate\ester. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Product Name, component content, use to, Content of stearic acid and palmitic acid
2915709000. palmitic acid and its salts and esters. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N0830-10mM*1mLinDMSO |
Palmitic acid |
57-10-3 | ≥98.0% | 10mM*1mLinDMSO |
￥500 | 2023-04-17 | |
| MedChemExpress | HY-N0830-500mg |
Palmitic acid |
57-10-3 | 99.76% | 500mg |
￥350 | 2025-04-16 | |
| MedChemExpress | HY-N0830-5g |
Palmitic acid |
57-10-3 | 99.76% | 5g |
￥500 | 2025-04-16 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P101058-250mg |
Palmitic acid |
57-10-3 | ,>99%(GC) | 250mg |
¥313.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P101058-5g |
Palmitic acid |
57-10-3 | ,>99%(GC) | 5g |
¥819.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | P101053-5g |
Palmitic acid |
57-10-3 | standard for GC, ≥99% (GC) | 5g |
¥83.90 | 2023-09-01 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP0869-20mg |
Palmitic acid |
57-10-3 | HPLC≥98% | 20mg |
￥80元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | ZP1809-100g |
Palmitic acid |
57-10-3 | ≥99% | 100g |
￥1345.00元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | ZP1809-25g |
Palmitic acid |
57-10-3 | ≥99% | 25g |
￥454.00元 | 2023-09-15 | |
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | ZP1809-5g |
Palmitic acid |
57-10-3 | ≥99% | 5g |
￥125.00元 | 2023-09-15 |
Audited Supplier
Audited Supplier
Audited Supplier
Audited Supplier
Palmitic acid, also known as hexadecanoic acid, is a common saturated fatty acid with the chemical formula C16H32O2. It is one of the most abundant fatty acids found in both plant and animal tissues. With a CAS number 57-10-3, palmitic acid plays a crucial role in various biological processes and has a wide range of applications in the food, pharmaceutical, and cosmetic industries.
The structure of palmitic acid consists of a 16-carbon chain with a carboxylic acid group at one end. This simple yet versatile structure makes it an essential component in the synthesis of lipids and other biomolecules. In nature, palmitic acid is often found in the form of triglycerides, which are the primary form of stored energy in living organisms.
In the food industry, palmitic acid is used as an emulsifier, texturizer, and flavor enhancer. It is commonly found in palm oil, which is widely used in cooking and food processing due to its high stability and low cost. The presence of palmitic acid in palm oil contributes to its solid fat content, making it suitable for various culinary applications.
In the pharmaceutical industry, palmitic acid is utilized in the formulation of drugs and drug delivery systems. Its ability to form micelles and liposomes makes it an effective carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Recent research has also explored the potential of palmitic acid in the development of novel drug delivery systems for targeted therapy.
In the cosmetic industry, palmitic acid is a key ingredient in many skincare products due to its moisturizing and emollient properties. It helps to maintain the skin's barrier function and improve its overall texture and appearance. Additionally, palmitic acid is used in hair care products to enhance hair shine and manageability.
Palmitic acid has been the subject of extensive research in recent years, particularly in the context of its role in human health. Studies have shown that high levels of palmitic acid in the diet can contribute to insulin resistance and inflammation, which are risk factors for metabolic disorders such as type 2 diabetes and cardiovascular disease. However, moderate consumption of palmitic acid as part of a balanced diet is generally considered safe.
A recent study published in the journal Nature Communications investigated the effects of palmitic acid on adipose tissue metabolism. The researchers found that palmitic acid can activate specific signaling pathways that regulate lipid metabolism and energy expenditure. This finding has important implications for understanding the mechanisms underlying obesity and related metabolic disorders.
In another study published in The Journal of Lipid Research, researchers explored the role of palmitic acid in lipid signaling pathways. They discovered that palmitic acid can modulate the activity of certain enzymes involved in lipid synthesis and degradation, suggesting that it may have therapeutic potential for treating lipid-related diseases.
The environmental impact of palmitic acid production has also been a topic of interest. The cultivation of palm oil, which is a major source of palmitic acid, has been associated with deforestation and loss of biodiversity. As a result, there is growing interest in developing sustainable alternatives to traditional palm oil production methods.
In conclusion, palmitic acid (CAS No. 57-10-3) is a multifaceted compound with significant applications across various industries. Its properties make it an essential component in food, pharmaceuticals, and cosmetics. Ongoing research continues to uncover new insights into its biological functions and potential therapeutic applications, highlighting its importance as a subject of scientific inquiry.
